Cas no 1049129-40-9 (5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 1049129-40-9
• MF: C₁₂H₁₀F₃N₃O₃
• MW: 301.221312999725
• CID: 4569630
• Update Time: 2025-05-23

5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(methoxymethyl)-1-[3-(trifluoromethyl)phenyl]-
• 5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C12H10F3N3O3/c1-21-6-9-10(11(19)20)16-17-18(9)8-4-2-3-7(5-8)12(13,14)15/h2-5H,6H2,1H3,(H,19,20)
• InChI Key： JZWMJFSLAVACHL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(COC)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid

Research Brief on 5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS: 1049129-40-9)

The compound 5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS: 1049129-40-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of 1,2,3-triazole derivatives in medicinal chemistry, owing to their stability, hydrogen-bonding capabilities, and ability to mimic amide bonds. The presence of a trifluoromethyl group in the phenyl ring of this compound further enhances its pharmacological properties, as trifluoromethyl groups are known to improve metabolic stability and binding affinity to target proteins. The methoxymethyl substituent adds another layer of complexity, potentially influencing the compound's solubility and pharmacokinetic profile.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. The researchers optimized the reaction conditions to achieve high yields and purity, which is crucial for further biological evaluation. The compound was subsequently tested for its inhibitory activity against a panel of enzymes, including carbonic anhydrases and kinases, showing promising results.

In another study, researchers explored the compound's potential as a building block for the development of novel antimicrobial agents. The trifluoromethyl group was found to enhance the compound's ability to penetrate bacterial cell membranes, while the triazole ring contributed to its binding affinity to bacterial targets. Preliminary in vitro assays indicated moderate activity against both Gram-positive and Gram-negative bacteria, suggesting the need for further structural optimization to improve efficacy.

Furthermore, computational studies have been conducted to predict the compound's binding modes and interactions with various biological targets. Molecular docking simulations revealed that 5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid can fit into the active sites of several disease-relevant proteins, including those involved in inflammation and cancer. These findings provide a solid foundation for future experimental validation and drug development efforts.

In conclusion, 5-(Methoxymethyl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid represents a promising scaffold for the design of new therapeutic agents. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in treating specific diseases, such as infections, inflammatory disorders, and cancers.